Cas no 1410220-69-7 (2-(But-3-yn-1-yl)piperidine)

• Product Name: 2-(But-3-yn-1-yl)piperidine
• CAS No: 1410220-69-7
• MF: C₉H₁₅N
• MW: 137.222102403641
• MDL: MFCD18852596
• CID: 5617534
• PubChem ID: 63642251
• Update Time: 2025-10-08

2-(But-3-yn-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(3-butyn-1-yl)-
• EN300-2990786
• AKOS012952591
• CS-0266254
• 1410220-69-7
• 2-(but-3-yn-1-yl)piperidine
• 2-(But-3-yn-1-yl)piperidine

• MDL： MFCD18852596
• Inchi： 1S/C9H15N/c1-2-3-6-9-7-4-5-8-10-9/h1,9-10H,3-8H2
• InChI Key： UXDNZOOPIVWGLY-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCC#C

Computed Properties

• Exact Mass: 137.120449483g/mol
• Monoisotopic Mass: 137.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.874±0.06 g/cm3(Predicted)
• Boiling Point: 196.1±13.0 °C(Predicted)
• pka: 10.20±0.10(Predicted)

Additional information on 2-(But-3-yn-1-yl)piperidine

Exploring the Chemical Properties and Applications of 2-(But-3-yn-1-yl)piperidine (CAS No. 1410220-69-7)

In the realm of organic chemistry, 2-(But-3-yn-1-yl)piperidine (CAS No. 1410220-69-7) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a piperidine ring fused with a but-3-yn-1-yl side chain, serves as a valuable intermediate in pharmaceutical research, material science, and agrochemical development. Its molecular framework, combining alkyne functionality with a nitrogen-containing heterocycle, makes it a compelling subject for synthetic chemists and researchers alike.

The growing interest in 2-(But-3-yn-1-yl)piperidine aligns with broader trends in click chemistry and bioorthogonal reactions, where alkynes play a pivotal role. Researchers frequently search for "piperidine derivatives in drug discovery" or "alkyne-containing building blocks," reflecting the compound's relevance in modern synthetic strategies. Its CAS No. 1410220-69-7 is often queried in databases like PubChem and Reaxys, underscoring its importance in academic and industrial settings.

One of the standout features of 2-(But-3-yn-1-yl)piperidine is its potential in medicinal chemistry. The piperidine moiety is a common pharmacophore found in numerous FDA-approved drugs, targeting neurological and cardiovascular diseases. The alkyne group, on the other hand, enables facile derivatization via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This dual functionality positions the compound as a versatile scaffold for designing novel therapeutics.

Beyond pharmaceuticals, 2-(But-3-yn-1-yl)piperidine finds utility in material science. Its alkyne group can participate in polymerization reactions, contributing to the development of advanced polymers with tailored properties. Queries such as "alkyne-based monomers for polymers" or "piperidine in smart materials" highlight the compound's cross-disciplinary appeal. Researchers are also exploring its role in catalysis, where the nitrogen atom can coordinate with metal centers to enhance reaction efficiency.

The synthesis of 2-(But-3-yn-1-yl)piperidine typically involves N-alkylation of piperidine with a but-3-yn-1-yl halide or similar electrophile. Optimizing this process is a frequent topic in organic chemistry forums, with searches like "efficient synthesis of piperidine alkynes" or "CAS 1410220-69-7 preparation." Advances in green chemistry have further spurred interest in eco-friendly routes to this compound, minimizing waste and energy consumption.

In summary, 2-(But-3-yn-1-yl)piperidine (CAS No. 1410220-69-7) exemplifies the intersection of structural ingenuity and practical utility. Its applications span drug design, polymer chemistry, and catalysis, making it a staple in contemporary research. As the scientific community continues to explore its potential, this compound will undoubtedly remain a focal point in innovative chemical solutions.